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Compound of Interest

Compound Name: Barium oleate

Cat. No.: B1609195

An In-depth Technical Guide to Barium Oleate

CAS Number: 591-65-1
Synonyms

Barium oleate is known by several other names in scientific literature and commercial listings.
These include:

Barium dioleate[1][2]

e 9-Octadecenoic acid (92)-, barium salt[1][2]
e Barium bisoleate[1][2]
 Bis[(Z)-9-octadecenoic acid]barium salt[1][2]
 Dioleic acid barium salt[1][2]

» 9-Octadecenoicacid(Z)-,bariumsalt[1][Z]

Bariumdioleat[1][2]

Chemical and Physical Properties

Barium oleate is a barium salt of oleic acid. It is a white, crystalline powder that is soluble in
hot water and can form stable emulsions.[3] It is primarily used as a stabilizer and lubricant in
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the production of plastics and rubber.[2]

Property Value Source
Molecular Formula C36H66Ba0O4 [1112]14]
Molecular Weight 700.23 g/mol [1112][4]
Appearance White crystalline powder [3]
Boiling Point 360°C at 760 mmHg [31[5]
Flash Point 270.1°C [31[5]
Vapor Pressure 3.7E-06 mmHg at 25°C [3]

Experimental Protocols
Synthesis of Barium Oleate

Several methods are employed for the synthesis of barium oleate, with solution-based

precipitation being a primary strategy.[1]

1. Direct Acid-Base Neutralization

This is the most straightforward method, involving the reaction of a barium precursor with oleic

acid. The reaction is typically carried out in a solvent where the reactants are soluble.

e Reactants: A barium precursor (e.g., Barium oxide (BaO), Barium hydroxide (Ba(OH)2)) and

oleic acid (C1sH3402).
» Solvent: Aqueous or alcohol-based solvents.[1]

e Procedure:

o Dissolve the barium precursor in the chosen solvent.

o Add oleic acid to the solution.

o Heat the mixture to between 90-150°C with stirring to facilitate the reaction.[1]
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o The insoluble barium oleate precipitates out of the solution.
o The precipitate is then separated from the solvent, for example, through filtration.
o The collected product is washed and dried.

2. lon Exchange (Metathesis Reaction)

This method can yield high-purity barium oleate and is suitable for industrial-scale production.
[1] It involves the reaction of a soluble barium salt with an oleate salt.

» Reactants: A soluble barium salt (e.g., Barium chloride (BaClz)) and an alkali or alkaline
earth oleate (e.g., sodium oleate or potassium oleate).[1]

» Solvent System: A biphasic system of aqueous (water/ethanol) and non-polar organic (e.g.,
toluene, petroleum ether) solvents is used.[1]

e Procedure:

o

Dissolve the barium salt in the agueous phase and the oleate salt in the organic phase.

o Mix the two phases and heat the mixture to 80-200°C with vigorous stirring to promote the
ion exchange reaction at the interface.[1]

o Allow the phases to separate. Barium oleate will be in the organic phase, while the
byproducts remain in the aqueous phase.[1]

o Collect the organic phase.

o Evaporate the solvent under vacuum to obtain the barium oleate product.[1]

Characterization of Barium Oleate

The structural and morphological properties of synthesized barium oleate are crucial for its
applications and are typically investigated using the following techniques:

o X-ray Diffraction (XRD): This technique is fundamental for determining the crystallinity and
crystal structure of the material.[1]
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o Fourier-Transform Infrared Spectroscopy (FTIR): FTIR is used to confirm the coordination of
the oleate ligand to the barium ion. The characteristic asymmetric stretching mode of the
carboxylate group (COO~) appears in the range of 1510-1540 cm~1, and the symmetric
stretching mode is observed around 1408-1433 cm~1.[1]

o Thermogravimetric Analysis (TGA): TGA is employed to study the thermal stability and
decomposition of barium oleate.[1]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 13C and *H NMR can be used to analyze
the molecular structure in solution.[1]

Applications in Research and Development

Barium oleate serves as a versatile precursor for the synthesis of various barium-containing
nanomaterials. Its thermal decomposition is a controllable method for producing nanostructures
with specific morphologies.[1]

Precursor in Nanoparticle Synthesis

Barium oleate is instrumental in the synthesis of complex oxides like barium titanate (BaTiOs)
and barium hexaferrite (BHF) nanoparticles.[1][6] In these syntheses, the oleate component
acts not only as the source of barium but also as a capping agent that controls the growth and
prevents the agglomeration of the newly formed nanoparticles.[1]

Solvothermal Synthesis of BaTiOs Nanocrystals

A two-phase solvothermal approach can be used to produce BaTiOs nanocrystals.

Barium oleate is first formed in an organic oil phase by reacting barium acetate with oleic
acid.[1]

This oil phase is then mixed with an aqueous phase containing a titanium source.

The reaction is carried out at the oil-water interface at 180°C.[1]

As BaTiOs nanocrystals form, they are capped by the oleate ligands and are extracted into
the oil phase, which stops further growth and prevents aggregation.[1]
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Visualizations

Caption: Synthesis pathways for Barium Oleate.

Caption: Role of Barium Oleate in nanoparticle synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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